Cas no 74319-97-4 (3,4-Dimethyl-2-nitrobenzoyl chloride)

• Product Name: 3,4-Dimethyl-2-nitrobenzoyl chloride
• CAS No: 74319-97-4
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5004912
• Update Time: 2025-06-05

3,4-Dimethyl-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-nitrobenzoyl chloride

• Inchi： 1S/C9H8ClNO3/c1-5-3-4-7(9(10)12)8(6(5)2)11(13)14/h3-4H,1-2H3
• InChI Key： GGPDUYUGPAFSJS-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C)=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 3,4-Dimethyl-2-nitrobenzoyl chloride

3,4-Dimethyl-2-nitrobenzoyl chloride: A Comprehensive Overview

The compound 3,4-Dimethyl-2-nitrobenzoyl chloride (CAS No. 74319-97-4) is a highly specialized chemical entity that has garnered significant attention in the field of biomedicine and organic chemistry. Its unique structure, combining both nitro and methyl substituents on a benzoyl chloride framework, positions it as a valuable tool for various applications, including drug discovery and chemical synthesis.

Benzoyl chlorides are well-known for their reactivity in organic chemistry, particularly in the formation of amides and esters. The presence of the nitro group at the 2-position further enhances its potential as an electrophilic agent, making it a versatile compound in synthetic pathways. This makes 3,4-Dimethyl-2-nitrobenzoyl chloride particularly useful in the development of complex molecules, such as those found in pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of benzoyl chlorides in peptide synthesis and medicinal chemistry. The addition of methyl groups at positions 3 and 4 introduces steric hindrance, which can influence the reactivity and selectivity of the compound. This feature is particularly advantageous in asymmetric synthesis, where controlling stereochemistry is crucial for obtaining desired products.

In the realm of biomedicine, 3,4-Dimethyl-2-nitrobenzoyl chloride has been explored for its potential as an intermediate in the development of anticancer agents. The nitro group, a known electron-withdrawing substituent, can enhance the electrophilicity of the carbonyl carbon, making it more reactive toward nucleophilic attack. This property is highly desirable in the context of drug design, where site-specific reactivity can lead to the creation of targeted therapies.

Moreover, the compound's stability under certain reaction conditions has been a subject of recent research. The methyl groups at positions 3 and 4 not only contribute to steric protection but also play a role in modulating the electronic environment of the molecule. This modulation can be exploited to fine-tune the reactivity of the benzoyl chloride moiety, making it adaptable for a wide range of chemical transformations.

Recent advancements in green chemistry have also turned attention toward the environmental implications of using such compounds. The synthesis and application of 3,4-Dimethyl-2-nitrobenzoyl chloride need to be carefully evaluated to ensure minimal impact on the environment while maintaining its utility in pharmaceutical research.

Looking ahead, the integration of computational methods, such as molecular modeling and docking studies, is expected to provide deeper insights into the behavior of 3,4-Dimethyl-2-nitrobenzoyl chloride in biological systems. These techniques can help predict its interactions with potential drug targets, paving the way for more efficient drug discovery processes.

Furthermore, collaborative efforts between academia and industry are crucial to unlock the full potential of this compound. By sharing knowledge and resources, researchers can accelerate the development of innovative applications, ensuring that 3,4-Dimethyl-2-nitrobenzoyl chloride continues to be a valuable asset in the biomedical and chemical sciences.